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Compound of Interest

Compound Name: Isoxazol-5-amine

Cat. No.: B086289

Essential Safety and Handling Guide for
Isoxazol-5-amine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Isoxazol-5-amine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Key Safety and Physical Data

The following table summarizes the essential quantitative and safety data for Isoxazol-5-

amine.
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Property Value Citations
Molecular Formula C3HaN20 [1]
Molecular Weight 84.08 g/mol [1]
CAS Number 14678-05-8 [1][2]
Pale yellow, beige tablets or
Appearance [3]
powder
Flash Point 95.7°C [3]

Storage Temperature

2-8°C, in a dry, dark, and well-

ventilated place

[3]4]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements

P261, P280,
P305+P351+P338

[4]115]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety when handling Isoxazol-5-amine.
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PPE Category

Specification

Citations

Hand Protection

Wear appropriate chemical-
resistant gloves. Gloves must
be inspected prior to use. Use
proper glove removal
technique to avoid skin

contact.

Eye/Face Protection

Use safety glasses with side-

shields or chemical goggles.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

Respiratory Protection

If dusts are generated, use a
NIOSH-approved respirator.
For nuisance exposures, a
P95 or P1 particle respirator is
recommended. For higher-
level protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator

cartridges.

Operational Plan: Step-by-Step Handling and

Disposal

The following workflow provides a procedural guide for the safe handling and disposal of

Isoxazol-5-amine.
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Workflow for Handling and Disposal of Isoxazol-5-amine

1. Receipt and Storage

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Dark, Well-Ventilated Area (2-8°C) in a Tightly Closed Container

Prepare for Use

2. Handlirg; and Use

Don Appropriate PPE (Gloves, Goggles, Lab Coat, Respirator if needed)

Weigh in a Ventilated Enclosure (Fume Hood)

Handle with Care to Avoid Dust Formation and Contact with Skin/Eyes

T
I
: In Case of Accident Generate Waste
T
3. Emergency Procedurés 4. Disposal
Accidental Spill Collect Waste in a Labeled, Sealed Container
Evacuate Area Dispose of via a Licensed Professional Waste Disposal Service

;

Contain Spill, Pick Up without Creating Dust Do Not Allow to Enter Drains

Decontaminate Area

Click to download full resolution via product page

Workflow for Handling and Disposal of Isoxazol-5-amine
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. Receipt and Storage

Step 1: Inspection: Upon receipt, visually inspect the container for any signs of damage or
leakage.

Step 2: Storage: Store the container in a cool, dry, dark, and well-ventilated area, with a
recommended temperature between 2-8°C.[3][4] The container must be kept tightly closed to
prevent contamination and degradation.[6]

. Handling and Use

Step 1: Personal Protective Equipment (PPE): Before handling, ensure all required PPE is
correctly worn. This includes chemical-resistant gloves, safety goggles, a lab coat, and
respiratory protection if there is a risk of dust formation.[6]

Step 2: Engineering Controls: All handling of Isoxazol-5-amine that may generate dust, such
as weighing, should be conducted within a chemical fume hood or other ventilated
enclosure.[8]

Step 3: Safe Handling Practices: Avoid direct contact with skin, eyes, and clothing.[8] Do not
breathe dust, vapor, mist, or gas.[6] Wash hands thoroughly after handling.[8]

. Emergency Procedures

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7] Remove
contaminated clothing.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[7]
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o Accidental Release: In the event of a spill, evacuate personnel to a safe area.[7] Wear
appropriate PPE, including respiratory protection.[8] Pick up and arrange disposal without
creating dust.[7] Sweep up and shovel the material into a suitable, closed container for
disposal.[7] Do not let the product enter drains.[7]

4. Disposal Plan

o Step 1: Waste Collection: Collect surplus and non-recyclable solutions in a suitable, labeled
container.

o Step 2: Professional Disposal: Dispose of the waste material through a licensed professional
waste disposal service.[7] The product may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[7]

» Step 3: Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086289#personal-protective-equipment-for-handling-
isoxazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b086289#personal-protective-equipment-for-handling-isoxazol-5-amine
https://www.benchchem.com/product/b086289#personal-protective-equipment-for-handling-isoxazol-5-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086289?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

